Cas no 153389-19-6 (1-(2,3-dihydro-1H-inden-2-yl)propan-2-one)

• Product Name: 1-(2,3-dihydro-1H-inden-2-yl)propan-2-one
• CAS No: 153389-19-6
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 5977368
• PubChem ID: 20668235
• Update Time: 2025-11-03

1-(2,3-dihydro-1H-inden-2-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1H-inden-2-yl)propan-2-one
• SCHEMBL13332612
• EN300-1840572
• 153389-19-6

• Inchi： 1S/C12H14O/c1-9(13)6-10-7-11-4-2-3-5-12(11)8-10/h2-5,10H,6-8H2,1H3
• InChI Key： LGVRUTIXLOSCQY-UHFFFAOYSA-N
• SMILES： O=C(C)CC1CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 174.104465066g/mol
• Monoisotopic Mass: 174.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 1-(2,3-dihydro-1H-inden-2-yl)propan-2-one

Professional Introduction to 1-(2,3-dihydro-1H-inden-2-yl)propan-2-one (CAS No. 153389-19-6)

1-(2,3-dihydro-1H-inden-2-yl)propan-2-one, identified by the CAS number 153389-19-6, is a significant compound in the field of chemical and pharmaceutical research. This molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a dihydroindenyl moiety and an aldehyde group in its structure makes it a versatile scaffold for further chemical modifications and biological evaluations.

The compound’s structure, featuring a fused cyclohexane ring with a phenyl-like substituent, suggests potential interactions with biological targets. Such structural motifs are often explored in the development of novel therapeutic agents due to their ability to mimic natural products and exhibit favorable pharmacokinetic profiles. Recent studies have highlighted the importance of dihydroindenyl derivatives in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders.

In the realm of drug discovery, 1-(2,3-dihydro-1H-inden-2-yl)propan-2-one has been investigated for its potential role as an intermediate in the synthesis of more complex pharmacophores. The aldehyde functionality at the propyl chain provides a reactive site for further derivatization, enabling the creation of diverse analogs. These derivatives can then be screened for their biological activity across various assays, including enzyme inhibition and receptor binding studies.

Recent advancements in computational chemistry have facilitated the virtual screening of such compounds, allowing researchers to predict their binding affinities and metabolic stability with greater accuracy. This approach has been particularly useful in identifying lead compounds for further optimization. The dihydroindenyl core, known for its structural rigidity and ability to penetrate biological membranes, makes it an attractive component in drug design.

The synthesis of 1-(2,3-dihydro-1H-inden-2-yl)propan-2-one involves multi-step organic transformations, typically starting from readily available precursors. The key steps include cyclization reactions to form the dihydroindenyl ring system followed by functional group interconversions to introduce the aldehyde moiety. These synthetic strategies have been refined over the years to improve yield and purity, ensuring that researchers have access to high-quality material for their studies.

Beyond its pharmaceutical applications, this compound has shown promise in materials science. The unique electronic properties of the dihydroindenyl ring make it a candidate for use in organic semiconductors and light-emitting devices. Researchers are exploring its potential as a building block for developing new materials with enhanced optical and electronic characteristics.

The biological activity of 1-(2,3-dihydro-1H-inden-2-yl)propan-2-one has been evaluated in several preclinical studies. Initial findings suggest that it may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. These results are particularly intriguing given the growing interest in targeting inflammation as a therapeutic strategy for chronic diseases such as arthritis and cardiovascular disorders.

In conclusion, 1-(2,3-dihydro-1H-inden-2-yl)propan-2-one (CAS No. 153389-19-6) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable scaffold for further research and development. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.